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Compound of Interest

Compound Name: FMOC-L-Histidine

CAS No.: 116611-64-4

Cat. No.: B557084

Get Quote

L-Histidine is a proteinogenic amino acid distinguished by its imidazole side chain. This

functional group's unique pKa (near physiological pH) allows it to act as both a proton donor

and acceptor, making it a frequent and critical participant in the active sites of enzymes and the

binding interfaces of proteins.[1][2] To construct peptides and proteins for therapeutic or

research purposes, chemists employ Solid-Phase Peptide Synthesis (SPPS), a technique that

builds a peptide chain sequentially while it is anchored to an insoluble resin support.[3][4]

A central tenet of SPPS is the use of temporary protecting groups to prevent unwanted side

reactions. The 9-fluorenylmethoxycarbonyl (Fmoc) group is the preeminent protecting group for

the α-amino function in modern SPPS.[5][6] Its defining characteristic is its lability to mild base,

which allows for an orthogonal synthesis strategy where acid-labile groups are used for side-

chain protection.[5][7] When applied to histidine, however, unique challenges arise from the

nucleophilic nature of the imidazole ring, most notably a high susceptibility to racemization.[1]

[3][8] This guide will illuminate the chemistry of Fmoc-L-Histidine and the strategies developed

to overcome these challenges, ensuring the synthesis of high-purity, chirally-correct peptides.
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Part 1: Core Chemical Principles of Fmoc-L-
Histidine
Chemical Structure and Physicochemical Properties
Fmoc-L-Histidine is the L-histidine molecule in which the α-amino group is protected by the

Fmoc moiety. This structure is the foundation of its utility and its challenges.

Caption: Chemical structure of Fmoc-L-Histidine.

The key physicochemical properties of the unprotected Fmoc-L-Histidine are summarized

below for reference.

Property Value Source(s)

Chemical Formula C₂₁H₁₉N₃O₄ [9]

Molecular Weight 377.4 g/mol

CAS Number 116611-64-4

Appearance White to off-white powder [10]

Melting Point
150-155 °C (may vary with

side-chain protection)
[10][11]

Solubility
Soluble in DMF, DMSO; poorly

soluble in water
[12]

The Fmoc Group: A Tale of Two Mechanisms
The utility of the Fmoc group is rooted in its clever chemical design, which allows for both

stable protection and mild, specific removal.

1. Protection Mechanism: The Fmoc group is typically introduced by reacting L-histidine with an

activated Fmoc reagent, such as N-(9-fluorenylmethoxycarbonyloxy)succinimide (Fmoc-OSu),

under basic conditions.[5][13] Fmoc-OSu is preferred over Fmoc-Chloride (Fmoc-Cl) as it is

more stable and minimizes the formation of dipeptide byproducts.[5] The reaction proceeds via

nucleophilic attack of the amino group on the carbonyl carbon of the Fmoc reagent.[13]
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2. Deprotection Mechanism: The power of the Fmoc group lies in its selective removal. This is

not a hydrolysis reaction but rather a base-catalyzed β-elimination (E1cB mechanism).[14][15]

Step A: A mild base, typically a secondary amine like 20% piperidine in DMF, abstracts the

relatively acidic proton at the C9 position of the fluorene ring system.[5][14]

Step B: This deprotonation creates a stabilized carbanion, which triggers the elimination of

the carbamate, releasing CO₂ and the free α-amine of the peptide chain.[14]

Step C: This process generates a highly reactive byproduct, dibenzofulvene (DBF). The

secondary amine base immediately traps the DBF to form a stable adduct, driving the

equilibrium of the deprotection reaction to completion.[14][16]

This base-lability is orthogonal to the acid-labile protecting groups (e.g., Boc, Trt) used for side-

chain protection, which is the foundation of the entire Fmoc-SPPS strategy.[5][15]
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Intermediate β-Elimination

H₂N-Peptide
(Free Amine)

Dibenzofulvene (DBF)
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Trapping by
Piperidine DBF-Piperidine Adduct

Click to download full resolution via product page

Caption: The base-catalyzed E1cB mechanism of Fmoc deprotection.

Part 2: The Imidazole Imperative: Managing
Histidine's Reactivity
The primary challenge in using Fmoc-L-Histidine is the imidazole side chain, which can

catalyze racemization and participate in other unwanted side reactions.

The Mechanism of Histidine Racemization
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Histidine is one of the most susceptible amino acids to racemization during the coupling step of

SPPS.[17] This loss of stereochemical integrity occurs during the activation of the carboxylic

acid, which is necessary for amide bond formation.

The mechanism is an intramolecular process: the lone pair of electrons on the π-nitrogen of the

imidazole ring is sufficiently basic to abstract the acidic α-proton of the activated amino acid.[1]

[18] This abstraction forms a planar enolate intermediate, which can then be re-protonated from

either face, leading to a mixture of L- and D-histidine isomers in the final peptide.[18] The

incorporation of the D-isomer can drastically alter a peptide's three-dimensional structure and

biological activity.[1]
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Caption: The cyclical workflow of Fmoc solid-phase peptide synthesis.
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Experimental Protocol
1. Resin Preparation & Swelling:

Action: Place the Fmoc-amino acid-loaded resin in a reaction vessel. Add sufficient DMF to

cover the resin and allow it to swell for 30-60 minutes with gentle agitation. [15]* Rationale:

Swelling the polystyrene resin is critical. It opens up the polymer matrix, ensuring that

reagents have full access to the reactive sites on the growing peptide chain. Incomplete

swelling is a common cause of failed or low-yield syntheses.

2. N-terminal Fmoc Deprotection:

Action: Drain the DMF. Add a solution of 20% (v/v) piperidine in DMF. Agitate for 3 minutes,

drain, and add a fresh portion of the piperidine solution for an additional 10-15 minutes. [15]*

Rationale: A two-stage deprotection is more efficient. The first short treatment removes the

bulk of the Fmoc groups and the resulting DBF-adduct, while the second, longer treatment

ensures the reaction goes to completion. [19]The progress can be monitored as the DBF-

piperidine adduct has a strong UV absorbance around 300 nm. [6][14] 3. Washing:

Action: Drain the deprotection solution. Wash the resin thoroughly with DMF (5-7 cycles).

Rationale: This is a critical step. Residual piperidine is basic and will neutralize the incoming

activated amino acid, preventing coupling. Complete removal of the DBF-adduct is also

necessary to avoid side reactions.

4. Amino Acid Activation and Coupling:

Action: In a separate vessel, dissolve the Fmoc-His(Trt)-OH (3-5 equivalents) and a coupling

reagent like HATU (0.95 eq. relative to the amino acid) in DMF. Add a non-nucleophilic base

such as DIPEA (2 eq. relative to the amino acid) to begin activation. Allow to pre-activate for

a minimal time (e.g., 1-2 minutes). Immediately add this activation mixture to the washed

resin. Agitate for 1-2 hours.

Rationale: Activation converts the carboxylic acid into a more reactive species (e.g., an

active ester) capable of forming an amide bond. Using slightly less HATU than amino acid

ensures all the coupling reagent is consumed. Crucially, minimizing pre-activation time is the

most important variable for preventing racemization of histidine. [17]The activated species is
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the one susceptible to enolization; therefore, generating it in situ in the presence of the resin-

bound amine is the best practice.

5. Final Washing and Cycle Repetition:

Action: Drain the coupling solution and wash the resin thoroughly with DMF (3-5 times) to

remove excess activated amino acid and coupling byproducts.

Rationale: This prepares the resin-bound peptide for the next cycle of deprotection and

coupling.

6. Final Cleavage:

Action: Once the full peptide sequence is assembled, the peptide is cleaved from the resin

and all side-chain protecting groups (including the His(Trt) or His(Boc)) are removed

simultaneously. This is achieved using a strong acid cocktail, typically containing

Trifluoroacetic Acid (TFA) and scavengers (e.g., 95% TFA, 2.5% Water, 2.5%

Triisopropylsilane (TIS)). [4][20]* Rationale: The scavengers, like TIS, are essential for

quenching reactive cationic species (e.g., the trityl cation) generated during cleavage,

preventing them from re-attaching to sensitive residues on the peptide like tryptophan or

methionine. [20]

Conclusion
Fmoc-L-Histidine is an indispensable yet
challenging reagent in the synthesis of peptides
for research and therapeutic development. Its
successful application hinges on a deep
understanding of the base-catalyzed
deprotection of the Fmoc group and, more
critically, the intramolecular mechanism of
histidine racemization. By selecting the
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appropriate imidazole side-chain protecting
group—balancing the standard utility of Fmoc-
His(Trt)-OH against the superior chiral
protection of Fmoc-His(Boc)-OH—and by
carefully controlling coupling conditions,
particularly activation times, researchers can
mitigate side reactions. This ensures the
synthesis of high-purity peptides with the
correct stereochemistry, preserving their
intended biological function and paving the way
for advancements in medicine and science. [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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